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Compound of Interest

Compound Name: Prosaikogenin G

Cat. No.: B8118315 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of Prosaikogenin G, a triterpenoid saponin

used in laboratory research.

Prosaikogenin G is a derivative of Saikosaponin d and is intended for laboratory use only.[1]

[2] While a specific Safety Data Sheet (SDS) for Prosaikogenin G is not readily available, data

from closely related compounds, such as Prosaikogenin F and other saikosaponins, provide

crucial safety guidance.

Key Safety and Hazard Information
Based on information for analogous compounds, Prosaikogenin G should be handled with

care. Prosaikogenin F is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[3] Saikosaponins are known to cause skin, eye, and respiratory irritation.[4]

[5][6] Therefore, it is critical to avoid direct contact, inhalation, and release into the

environment.

Quantitative Data Summary

The following table summarizes key quantitative data for Prosaikogenin G and related

compounds. Note that specific toxicological data for Prosaikogenin G is not available; the

information provided for related compounds should be used as a precautionary guideline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8118315?utm_src=pdf-interest
https://www.benchchem.com/product/b8118315?utm_src=pdf-body
https://www.benchchem.com/product/b8118315?utm_src=pdf-body
https://www.medchemexpress.com/prosaikogenin-g.html
https://www.glpbio.com/kr/prosaikogenin-g.html
https://www.benchchem.com/product/b8118315?utm_src=pdf-body
https://www.benchchem.com/product/b8118315?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45893.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717717210000007504084876823870095/S0133_MSDS.pdf
https://www.chemicalbook.com/msds/saikosaponin-a.pdf
https://cdn.caymanchem.com/cdn/msds/25026m.pdf
https://www.benchchem.com/product/b8118315?utm_src=pdf-body
https://www.benchchem.com/product/b8118315?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₃₆H₅₈O₈ GlpBio

Molecular Weight 618.84 g/mol GlpBio

Physical Form Solid LKT Laboratories

Solubility DMSO: 50 mg/mL (80.80 mM) GlpBio

Oral Toxicity (Category)

Category 4 (Harmful if

swallowed) - Based on

Prosaikogenin F

DC Chemicals

Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects) - Based on

Prosaikogenin F

DC Chemicals

Storage Temperature
Powder: -20°C; In solvent:

-80°C
DC Chemicals, GlpBio

Experimental Protocols: Spill and Disposal
Procedures
Adherence to proper disposal protocols is essential to mitigate risks to personnel and the

environment.

Personal Protective Equipment (PPE)

Before handling Prosaikogenin G, ensure the following PPE is worn:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves (e.g., nitrile).

Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a

suitable respirator is recommended.
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Spill Response

In the event of a spill:

Evacuate the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE.

For solid spills, carefully sweep up the material to avoid dust formation.

Place the spilled material into a suitable, closed container for disposal.

Clean the spill area thoroughly with soap and water.

Dispose of contaminated cleaning materials as hazardous waste.

Disposal Protocol

Prosaikogenin G and its containers must be disposed of as hazardous waste. Do not dispose

of this chemical in standard laboratory trash or down the drain.

Waste Collection:

Collect all Prosaikogenin G waste, including unused product and contaminated materials

(e.g., pipette tips, weighing paper), in a clearly labeled, sealed container.

The container should be labeled as "Hazardous Waste" and include the chemical name

"Prosaikogenin G".

Storage of Waste:

Store the waste container in a designated, secure area away from incompatible materials.

Final Disposal:

Arrange for the disposal of the waste through an approved waste disposal plant or a

licensed hazardous waste management service.[3] Follow all local, state, and federal
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regulations for chemical waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Prosaikogenin G.
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Prosaikogenin G Disposal Workflow
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Caption: Workflow for the safe disposal of Prosaikogenin G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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